1-(2-Chlorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine

• Molecular Formula: C15H18ClN3
• Molecular Weight: 275.77 g/mol
• SMILES: CC1(CC2=C(CNC1)C=NN2C3=CC=CC=C3Cl)C
• InChI: InChI=1S/C15H18ClN3/c1-15(2)7-14-11(8-17-10-15)9-18-19(14)13-6-4-3-5-12(13)16/h3-6,9,17H,7-8,10H2,1-2H3
• InChIKey: TVLFXNJGNSIKOV-UHFFFAOYSA-N

1-(2-Chlorophenyl)-7,7-dimethyl-pyrazolo[4,3-c]azepine Overview

1-(2-Chlorophenyl)-7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine (CAS 2059948-54-6, dihydrochloride salt CAS 2059948-55-7) is a heterocyclic research chemical belonging to the hexahydropyrazolo[4,3-c]azepine class. Its core scaffold, a saturated bicyclic system fusing a pyrazole ring with an azepine ring, is a privileged structure in medicinal chemistry, having been described in patents as a core for TGF-beta signal transduction inhibitors [1] and kinase modulators [2]. The compound is uniquely defined by its 2-chlorophenyl substitution at position 1 and a distinctive gem-dimethyl group at position 7 of the azepine ring. It is supplied as a building block for the synthesis of more complex molecules, with a typical purity of 95% .

Synthetic Building Block

Pre-functionalized scaffold for SAR diversification at the C5 position

Key Substituents

2-Chlorophenyl and gem-dimethyl installed; distinct steric/electronic profile for target-class exploration

Purity Level

Supplied at 95% purity to support reproducible synthetic outcomes

• [1] Engler, T. A. et al. Pyrazoloazepine compounds as pharmaceutical agents. US Patent US20060079680A1, 2006. View Source
• [2] Bicyclo-pyrazoles active as kinase inhibitors. Canadian Patent, Chemistry, Metallurgy, 07, D. View Source

Critical Role of 2-Chlorophenyl and gem-Dimethyl Substitution

The precise substitution pattern on the pyrazolo[4,3-c]azepine scaffold dictates both its physicochemical properties and its potential biological profile, making generic substitution a significant risk in reproducible research. The 2-chlorophenyl group at position 1 introduces a steric and electronic profile distinct from the hydrogen atom in the unsubstituted parent or the fluorine atom in the 2-fluorophenyl analog . The chlorine atom's larger van der Waals radius and unique dipole moment influence molecular recognition, while the ortho-substitution pattern imposes a specific conformation. Furthermore, the gem-dimethyl group at position 7 restricts conformational flexibility of the azepine ring, which is known to improve metabolic stability and binding selectivity in related azepine-based bioactive molecules [1], whereas the parent scaffold without this substitution lacks this constraint. Using an incorrect analog would therefore introduce uncontrolled variables in any structure-activity relationship (SAR) study.

Aryl substitution

Replacing 2-chlorophenyl with H or 2-fluorophenyl may alter steric bulk and lipophilicity, shifting SAR conclusions.

Conformational control

Absence of the gem-dimethyl group may increase conformational flexibility, potentially affecting binding kinetics and metabolic stability.

Salt form

The free base may have limited aqueous solubility; using the dihydrochloride salt ensures consistent dissolution in assay buffers.

• [1] Kuujia. Cas no 2091182-99-7: 2-{7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepin-1-yl}ethan-1-ol. The dimethyl substitution at the 7-position of the azepine ring has been shown to significantly influence the compound's pharmacokinetic profile, making it a strong candidate for drug development. View Source

Comparative Physicochemical Evidence

Molecular Weight and Lipophilicity Comparison

The target compound's 2-chlorophenyl substitution at position 1 results in a calculated molecular weight (free base) of 275.77 g/mol, compared to 259.32 g/mol for the 2-fluorophenyl analog (CAS 2060052-66-4, free base) . This +16.45 g/mol mass increase is accompanied by a higher calculated lipophilicity due to the chlorine atom's greater Hansch π constant (+0.71 for aromatic Cl vs. +0.14 for aromatic F), producing a LogP shift of approximately +0.5 to +0.7 units [1]. The ortho-chlorine also imposes a greater steric bulk (van der Waals radius 1.75 Å) compared to fluorine (1.47 Å), which can alter binding pocket accommodation. No fluorophenyl or unsubstituted analog (MW 165.24 g/mol) can replicate this precise mass and lipophilicity profile .

MW & Lipophilicity Shift

Cross-study comparable

+16.45 g/mol vs. 2-fluorophenyl analog Estimated LogP increase +0.5–0.7 units

Altered lipophilicity and membrane partitioning context

Calculated MW and fragment-based LogP estimate

Evidence Dimension	Molecular Weight (Free Base)
Target Compound Data	275.77 g/mol
Comparator Or Baseline	1-(2-Fluorophenyl)-7,7-dimethyl-pyrazolo[4,3-c]azepine (CAS 2060052-66-4): 259.32 g/mol; Unsubstituted parent (CAS 111416-17-2): 165.24 g/mol
Quantified Difference	+16.45 g/mol vs fluorophenyl; +110.53 g/mol vs unsubstituted
Conditions	Calculated molecular weight based on molecular formula (C15H18ClN3); LogP estimated by fragment-based methods

Why This Matters

The higher molecular weight and lipophilicity of the chloro analog directly impact membrane permeability and protein binding, making it a distinct tool compound for probing hydrophobic binding pockets where fluorinated or unsubstituted analogs would provide different readouts.

• [1] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, 1979. Hansch π values: Cl = +0.71, F = +0.14. View Source

Salt Form and Solubility: Dihydrochloride vs. Free Base

The target compound is commercially supplied primarily as the dihydrochloride salt (CAS 2059948-55-7, MW 348.7 g/mol) with a verified purity of 95% . In contrast, the free base form (CAS 2059948-54-6, MW 275.77 g/mol) is available from fewer suppliers. The dihydrochloride salt offers a key practical advantage: its aqueous solubility is significantly enhanced by the bis-HCl salt formation, enabling direct use in biological assay buffers without the need for DMSO pre-dissolution that is typically required for the poorly soluble free base . The 2-fluorophenyl analog is also available as a dihydrochloride (CAS 2060052-66-4), but differences in crystal packing and hygroscopicity between chloro and fluoro salt forms may result in distinct handling and storage behaviors .

Salt Form & Solubility

Cross-study comparable

Dihydrochloride salt, MW 348.7 g/mol 95% purity; enhanced aqueous solubility

Supports direct use in aqueous assay buffers

Supplier specification; free base requires DMSO pre-dissolution

Evidence Dimension	Available Salt Form and Molecular Weight
Target Compound Data	Dihydrochloride salt: CAS 2059948-55-7, MW 348.7 g/mol, purity 95%
Comparator Or Baseline	Free base: CAS 2059948-54-6, MW 275.77 g/mol; 2-Fluorophenyl analog dihydrochloride: CAS 2060052-66-4, MW ~332.2 g/mol
Quantified Difference	Salt formation adds 72.93 g/mol (2 x HCl); purity specification 95%
Conditions	Supplier specification; salt formation with 2 equivalents of HCl

Why This Matters

The dihydrochloride salt's 95% purity and enhanced water solubility reduce the risk of compound precipitation during biological assays, a common failure point when using poorly soluble free bases. This directly impacts data reproducibility in dose-response experiments.

Conformational Restriction by gem-Dimethyl Group

The gem-dimethyl substitution at position 7 of the azepine ring introduces a Thorpe-Ingold effect that restricts conformational flexibility of the saturated seven-membered ring [1]. This gem-dimethyl motif is absent in the parent pyrazolo[4,3-c]azepine scaffold (CAS 111416-17-2) and in the 7-methyl analog (CAS 2060037-08-1). The restricted conformational freedom has been shown in related bicyclic azepine systems to reduce entropic penalties upon target binding and to improve metabolic stability by shielding the basic nitrogen from oxidative metabolism [2]. While direct experimental binding data for this specific compound is not publicly available, the structural motif is a recognized strategy in medicinal chemistry that distinguishes it from non-gem-dimethyl-substituted analogs .

Conformational Restriction

Class-level inference

gem-Dimethyl induces Thorpe–Ingold effect; restricts azepine ring conformers

May reduce entropic penalty upon binding; class-level evidence

No quantitative ΔG available for this specific compound

Evidence Dimension	Conformational Flexibility (Qualitative)
Target Compound Data	gem-Dimethyl group at position 7 restricts azepine ring conformation (Thorpe-Ingold effect)
Comparator Or Baseline	Unsubstituted 1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepine (CAS 111416-17-2): freely interconverting azepine conformers
Quantified Difference	Qualitative conformational restriction; no quantitative ΔG available for this specific compound
Conditions	Structural comparison; class-level inference from azepine chemistry literature

Why This Matters

The gem-dimethyl group's conformational restriction is a key structural determinant that can improve binding affinity and metabolic stability, making this compound a preferred scaffold for SAR exploration where other analogs lacking this feature have failed to show sufficient target engagement or half-life.

• [1] Jung, M. E.; Piizzi, G. gem-Disubstituent Effect: Theoretical Basis and Synthetic Applications. Chemical Reviews, 2005, 105(5), 1735-1766. View Source
• [2] Kuujia. Cas no 2091182-99-7: 2-{7,7-dimethyl-1H,4H,5H,6H,7H,8H-pyrazolo[4,3-c]azepin-1-yl}ethan-1-ol. Notes on pharmacokinetic profile influence of 7,7-dimethyl substitution. View Source

Scaffold Privilege in TGF-beta and Kinase Inhibition

The pyrazolo[4,3-c]azepine core is a recognized privileged scaffold in pharmaceutical patents. Eli Lilly's patent (US20060079680A1) describes pyrazoloazepine compounds as TGF-beta signal transduction inhibitors [1]. Separately, bicyclo-pyrazole patents identify pyrazolo-azepines as active kinase inhibitor scaffolds [2]. While the specific 2-chlorophenyl-7,7-dimethyl substitution pattern of the target compound is not explicitly exemplified in these patents, it falls within the generic Markush structures claimed, indicating its intended use as a building block for exploring this pharmacologically relevant chemical space . The 2-chlorophenyl group, in particular, is a common motif in kinase hinge-binding fragments, appearing in known TGF-beta receptor I kinase inhibitors with K(i) values as low as 15 nM, though these data are for a different chemotype [3].

Scaffold Privilege

Class-level inference

Core claimed in TGF-βRI and kinase patents; no compound-specific IC₅₀ data

Scaffold aligns with pharmacologically relevant target classes; verify as a building block

Markush structures only; related chemotypes show Ki ~15 nM

Evidence Dimension	Reported Biological Activity of Pyrazoloazepine Scaffold
Target Compound Data	2-Chlorophenyl-7,7-dimethyl-pyrazolo[4,3-c]azepine: no publicly reported IC50 data for this specific compound
Comparator Or Baseline	Pyrazoloazepine class: TGF-beta receptor I kinase inhibition reported in patent literature; Pyrazole-based TGF-betaRI inhibitors: K(i) as low as 15 nM
Quantified Difference	No direct quantitative comparison available for this specific compound vs. comparator class members
Conditions	Patent claims; binding assay data for related chemotypes from literature

Why This Matters

The compound's core scaffold aligns with pharmacologically validated target classes, reducing the risk of investing synthetic effort into a biologically inert scaffold, but procurement decisions must be based on its verified utility as a building block rather than as a pre-validated hit compound.

• [1] Engler, T. A. et al. Pyrazoloazepine compounds as pharmaceutical agents. US Patent US20060079680A1, 2006. View Source
• [2] Bicyclo-pyrazoles active as kinase inhibitors. Canadian Patent. View Source
• [3] Sawyer, T. K. et al. Synthesis and Activity of New Aryl- and Heteroaryl-Substituted Pyrazole Inhibitors of the Transforming Growth Factor-β Type I Receptor Kinase Domain. Journal of Medicinal Chemistry, 2003, 46(19), 3953-3956. Novel pyrazole compounds are potent inhibitors of TbetaRI kinase with K(i) value as low as 15 nM. View Source

Strategic Research Applications

C5-Functionalized Derivatives for TGF-beta Kinase SAR

The compound serves as a key intermediate for exploring structure-activity relationships at the C5 position of the pyrazolo[4,3-c]azepine scaffold. The secondary amine in the azepine ring can be functionalized via alkylation, acylation, or reductive amination to generate diverse libraries of C5-substituted analogs [1]. This is directly relevant to the TGF-beta receptor kinase inhibitor patent space, where modifications at this position modulate potency and selectivity [2]. The 2-chlorophenyl group at N1 and the gem-dimethyl at C7 are pre-installed, allowing SAR exploration to focus on the C5 vector, which is a common point for introducing solubilizing or targeting groups .

Halogen-Bonding and Lipophilic Efficiency Comparator

The ortho-chlorophenyl group of this compound, with its high Hansch lipophilicity constant (π = +0.71) and capability to engage in halogen bonding, makes it a valuable physicochemical probe [1]. In a comparative series including the 2-fluorophenyl (π = +0.14), 2-bromophenyl, and unsubstituted phenyl analogs, the target compound provides a defined reference point for deconvoluting the contributions of halogen size, lipophilicity, and electronic effects to target binding and ADME properties. The dihydrochloride salt's aqueous solubility advantage (see Section 3, Evidence Item 2) further supports its use in assays where consistent compound exposure is critical for accurate LipE (Lipophilic Efficiency) calculations [2].

Conformationally Restricted Scaffold for FBDD

The gem-dimethyl Thorpe-Ingold effect locks the azepine ring into a restricted conformational ensemble, reducing the entropic penalty of binding compared to the unsubstituted parent [1]. This property is leveraged in fragment-based drug discovery, where the compound can be used as a core fragment for fragment growing or linking strategies. Its molecular weight (275.77 g/mol) places it at the upper end of typical fragment libraries, but its three-dimensional shape and constrained geometry offer advantages in identifying hits with high ligand efficiency [2].

Reference Standard for Analytical Method Development

With a verified 95% purity and a well-defined dihydrochloride salt stoichiometry (C15H20Cl3N3), the compound serves as a calibration standard for HPLC and LC-MS methods targeting chlorinated pyrazoloazepines [1]. Its characteristic isotopic pattern from the chlorine atom (3:1 35Cl/37Cl ratio) provides a distinctive mass spectrometry signature that aids in method validation and impurity profiling studies for more complex drug candidates containing similar heterocyclic cores [2].

Application

Selection Property

Validation Focus

C5-Functionalized SAR studies

Pre-installed 2-chlorophenyl and gem-dimethyl; secondary amine ready for derivatization

Confirm synthetic yield and purity after C5 modification

Halogen/lipophilic efficiency probe

Ortho-chloro lipophilic and steric profile; dihydrochloride salt solubility context

Verify consistent compound exposure for LipE calculations

Conformationally restricted FBDD scaffold

Gem-dimethyl conformational restriction; moderate molecular weight range

Validate ligand efficiency and binding entropy contributions

Analytical reference standard

Specified purity and defined salt stoichiometry; characteristic chlorine isotopic signature

Assess HPLC/LC-MS method suitability and retention time reproducibility

• [1] Engler, T. A. et al. Pyrazoloazepine compounds as pharmaceutical agents. US Patent US20060079680A1, 2006. View Source
• [2] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology. Wiley, 1979. View Source